Cas no 922101-21-1 (N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide
• CAS No: 922101-21-1
• MF: C₂₀H₁₈ClN₃O₄S
• MW: 431.892622470856
• CID: 6432764
• PubChem ID: 18572072
• Update Time: 2025-10-29

N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide
• AKOS024639960
• N-(3-acetylphenyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)sulfonyl)acetamide
• 922101-21-1
• N-(3-acetylphenyl)-2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfonylacetamide
• N-(3-acetylphenyl)-2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfonyl}acetamide
• F2325-0165

• Inchi： 1S/C20H18ClN3O4S/c1-13(25)15-4-3-5-17(10-15)23-19(26)12-29(27,28)20-22-11-18(24(20)2)14-6-8-16(21)9-7-14/h3-11H,12H2,1-2H3,(H,23,26)
• InChI Key： NGAFPACMUDEDBR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CS(C1N(C)C(C2=CC=C(Cl)C=C2)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 431.0706549g/mol
• Monoisotopic Mass: 431.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide

N-(3-Acetylphenyl)-2-{5-(4-Chlorophenyl)-1-Methyl-1H-Imidazol-2-ylsulfonyl}acetamide (CAS No. 922101-21-1): A Comprehensive Overview

N-(3-Acetylphenyl)-2-{5-(4-Chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide (CAS No. 922101-21-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the acetamide family and features a unique structural arrangement that includes an acetylphenyl group, a chlorophenyl group, and a methyl-imidazolylsulfonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide is characterized by its complex and multifaceted architecture. The acetylphenyl group (C6H5CO-) is attached to the nitrogen atom of the acetamide, while the sulfonyl group (-SO2-) bridges the acetamide and the imidazole ring. The presence of the 4-chlorophenyl substituent on the imidazole ring adds further complexity and specificity to the molecule's interactions with biological targets.

Recent studies have highlighted the potential of N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, a class of pro-inflammatory mediators.

In addition to its anti-inflammatory effects, N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways associated with cell survival and proliferation. Specifically, it has been shown to inhibit the activity of Akt, a serine/threonine kinase that plays a crucial role in cell growth and survival.

The pharmacokinetic properties of N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its potential as a novel therapeutic agent.

The synthesis of N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide involves several well-defined steps, including the formation of the acetylphenyl acetamide intermediate and subsequent coupling with the chlorophenylimidazole sulfonyl chloride. The process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its commercialization.

In conclusion, N-(3-acetylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfonyl}acetamide (CAS No. 922101-21-1) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of focus for both academic researchers and pharmaceutical companies alike.